Cas no 2171716-50-8 (2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid)

• Product Name: 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid
• CAS No: 2171716-50-8
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6027369
• PubChem ID: 165861892
• Update Time: 2025-10-31

2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid
• 2171716-50-8
• 2-amino-5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-imidazol-1-yl]pentanoic acid
• EN300-1556169

• Inchi： 1S/C23H24N4O4/c24-20(21(28)29)10-5-12-27-13-11-25-22(27)26-23(30)31-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,11,13,19-20H,5,10,12,14,24H2,(H,28,29)(H,25,26,30)
• InChI Key： RMUHMVAWUNQLJB-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=CN1CCCC(C(=O)O)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120Ų

Additional information on 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid

Recent Advances in the Study of 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid (CAS: 2171716-50-8)

The compound 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid (CAS: 2171716-50-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the development of stable and bioavailable drug candidates. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of protease-resistant peptides, which exhibit enhanced pharmacokinetic properties.

In addition to its applications in peptide synthesis, 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid has shown promise as an enzyme inhibitor. Preliminary in vitro studies have revealed its ability to selectively bind to the active sites of certain kinases and proteases, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders. The compound's imidazole moiety is believed to play a key role in its inhibitory activity, as it mimics the natural substrates of these enzymes.

Recent structural and computational studies have further elucidated the molecular interactions of this compound with biological targets. Molecular docking simulations and X-ray crystallography data have provided insights into its binding modes, which could inform the design of more potent and selective inhibitors. These findings were recently reported in a 2024 article in Bioorganic & Medicinal Chemistry Letters, emphasizing the compound's versatility in drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's stability and bioavailability. Researchers are actively exploring modifications to its chemical structure to enhance its therapeutic potential. For instance, a team at the University of Cambridge has recently developed a series of analogs with improved solubility and reduced off-target effects, as detailed in a preprint available on ChemRxiv.

In conclusion, 2-amino-5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-imidazol-1-ylpentanoic acid (CAS: 2171716-50-8) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and enzyme inhibition, coupled with ongoing structural optimization efforts, position it as a compound of significant interest for future drug development. Continued research in this area is expected to yield novel therapeutics with enhanced efficacy and safety profiles.